4-Nitro-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide

• IUPAC Name: 4-nitro-N-(3-oxo-3-pyrrolidin-1-ylpropyl)benzenesulfonamide
• InChI: InChI=1S/C13H17N3O5S/c17-13(15-9-1-2-10-15)7-8-14-22(20,21)12-5-3-11(4-6-12)16(18)19/h3-6,14H,1-2,7-10H2
• InChI Key: VNFCZUMBJHYQBH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CCNS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H17N3O5S
• Molecular Weight: 327.36 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrrolidines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyrrolidine ring through a CC or CN bond. Pyrrolidine is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms.

Synthesis Analysis

The synthetic route to obtain the 3-chloro-N-aryl pyrrolidine-2,5-dione derivatives started with the reaction between maleic anhydride and aromatic amines, with consequent opening of the ring to yield (Z)-4-oxo-4-(arylamino)but-2-enoic acid. This, in turn, afforded compounds by reaction with thionyl chloride (SOCl2).

Molecular Structure Analysis

The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The design of the new molecules started by studying the binding conformation of bicyclic sulfonamide. This showed excellent potency towards RORγt but suffered from undesirable activity against pregnane X receptor (PXR), which upregulates proteins involved in the detoxification and clearance of foreign toxic substances from the body.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 327.36. More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved sources.

Scientific Research Applications

Antimicrobial Activity

• . The presence of the pyrrolidine ring contributes to the stereochemistry of the molecule, affecting its binding mode to enantioselective proteins.
• SAR (structure-activity relationship) studies reveal that substituents on the N′ position influence antibacterial activity. .

Coumarin Derivatives

• Coumarin compounds, which often contain a pyrrolidine ring, have been explored for their antimicrobial potential. .

Indole Derivatives

• Indole derivatives, another class of heterocyclic compounds, share some similarities with pyrrolidine-containing molecules. For instance:
  • Indole-3-acetic acid is a plant hormone produced from tryptophan degradation in higher plants. .
  • .

Mechanism of Action

The intermolecular hydrogen bond interactions between the amide bond and Gly-863 and Ser-904 residues in the active site of PARP-1 contribute crucially to the potency, along with the π-π interaction with Tyr-907.

Future Directions

The development of clinically active drugs relies increasingly on the use of heterocyclic scaffolds, many of which contain nitrogen. The introduction of heteroatomic fragments in these molecules is not a random choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates. This work can guide medicinal chemists to the best approach in the design of new pyrrolidine compounds with different biological profiles.